Cas no 41995-29-3 (6-Propylpyridin-2-amine)

• Product Name: 6-Propylpyridin-2-amine
• CAS No: 41995-29-3
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD00130076
• CID: 330453
• PubChem ID: 3016309
• Update Time: 2025-11-02

6-Propylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Propylpyridin-2-amine
• 2-Pyridinamine,6-propyl-
• 6-PROPYL-PYRIDIN-2-YLAMINE,
• 2-Amino-6-propyl-pyridin
• 2-amino-6-propylpyridine
• 2-Pyridinamine,6-propyl
• 6-propyl-2-pyridinamine
• 6-PROPYL-2-PYRIDYLAMINE
• EINECS 255-612-2
• 6-Propyl-pyridin-2-ylamine
• CS-0187240
• SCHEMBL1540707
• 6-propylpyridine-2-amine
• VHR4LXX6KC
• EN300-121956
• 2-Pyridinamine, 6-propyl-
• BS-52964
• MFCD00130076
• 6-propyl-pyridin-2-ylamine, AldrichCPR
• NS00031079
• DTXSID90194801
• AB03673
• AKOS000278275
• 41995-29-3

• MDL： MFCD00130076
• Inchi： InChI=1S/C8H12N2/c1-2-4-7-5-3-6-8(9)10-7/h3,5-6H,2,4H2,1H3,(H2,9,10)
• InChI Key： JDRTXRTVJTWITJ-UHFFFAOYSA-N
• SMILES： CCCC1=NC(=CC=C1)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 252.8±20.0 °C at 760 mmHg
• Flash Point: 130.3±9.0 °C
• PSA: 38.91000
• LogP: 2.19750
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Propylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Propylpyridin-2-amine

Comprehensive Overview of 6-Propylpyridin-2-amine (CAS No. 41995-29-3): Properties, Applications, and Industry Insights

6-Propylpyridin-2-amine (CAS No. 41995-29-3) is a specialized organic compound belonging to the pyridine derivative family. With its unique molecular structure featuring a propyl group at the 6-position and an amino group at the 2-position, this compound has garnered significant attention in pharmaceutical and agrochemical research. The pyridine amine backbone is known for its versatility in synthetic chemistry, making 6-Propylpyridin-2-amine a valuable intermediate for developing bioactive molecules.

In recent years, the demand for pyridine derivatives like 6-Propylpyridin-2-amine has surged due to their role in designing novel drug candidates and crop protection agents. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in medicinal chemistry. The compound’s CAS number 41995-29-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 6-Propylpyridin-2-amine exhibits moderate solubility in polar organic solvents, which facilitates its use in multistep organic synthesis. Its amine functional group allows for facile derivatization, enabling the creation of customized molecular scaffolds. This adaptability aligns with current trends in fragment-based drug discovery, where small molecules like 6-Propylpyridin-2-amine serve as critical starting materials.

Environmental and regulatory considerations are also shaping the discourse around CAS 41995-29-3. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize such pyridine amines using catalytic processes or biocatalysis. These approaches address growing concerns about chemical waste reduction and energy-efficient production, topics frequently queried in academic search engines.

The compound’s thermal stability and structural rigidity make it suitable for material science applications, including the development of organic semiconductors and coordination polymers. Industry reports highlight its experimental use in photovoltaic materials, correlating with the global push for renewable energy solutions—a hotspot in both scientific literature and patent filings.

Analytical characterization of 6-Propylpyridin-2-amine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with pharmaceutical-grade standards, a recurring theme in quality control forums. The compound’s chromatographic behavior is often discussed in method development circles, particularly for impurity profiling.

Market analysts note that suppliers of CAS 41995-29-3 are expanding their GMP-compliant production capabilities to meet the needs of contract research organizations (CROs). This trend reflects broader industry movements toward specialty chemicals with high purity specifications—a key focus area in life sciences procurement discussions.

Future research directions for 6-Propylpyridin-2-amine may explore its bioconjugation potential or metal-organic framework (MOF) integration, aligning with nanotechnology advancements. Such applications are increasingly visible in cross-disciplinary research queries, demonstrating the compound’s evolving scientific footprint.